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Compound of Interest

Compound Name: 4-Vinylphenol

Cat. No.: B1222589 Get Quote

Ensuring the safe and compliant disposal of 4-Vinylphenol is critical for maintaining a secure

laboratory environment and adhering to environmental regulations. This guide provides

essential procedural information for researchers, scientists, and drug development

professionals on the proper handling and disposal of 4-Vinylphenol waste.

4-Vinylphenol, also known as 4-hydroxystyrene, is a compound used in the synthesis of

polymers and as a flavoring agent.[1][2] Due to its potential hazards, including acute toxicity,

mutagenicity, and reproductive toxicity, it is imperative to follow stringent disposal protocols.[3]

This substance should not be disposed of down the drain or in regular trash.[3][4]

Key Disposal and Safety Information
Proper disposal of 4-Vinylphenol involves treating it as hazardous chemical waste.[4] All

materials contaminated with 4-Vinylphenol, including solid waste like gloves and pipette tips,

and liquid waste solutions, must be collected for disposal by a licensed waste disposal

contractor.[3]
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Hazard Classification & Precautionary
Statements

Disposal & Handling Guidelines

GHS Hazard Statements Waste Collection

H302: Harmful if swallowed[3]
Segregate solid and liquid waste contaminated

with 4-Vinylphenol at the point of generation.[4]

H341: Suspected of causing genetic defects[3]
Collect solid waste in a designated, sealable,

and puncture-proof container.[4]

H361: Suspected of damaging fertility or the

unborn child[3]

Collect liquid waste in a chemically compatible,

leak-proof container.[4]

H372: Causes damage to organs through

prolonged or repeated exposure[3]
Container Management

Precautionary Statements (Disposal)
Use chemically compatible containers that can

be securely sealed.[4]

P501: Dispose of contents/container to an

approved waste disposal plant.[5]

Label containers clearly with "Hazardous

Waste," the full chemical name, accumulation

start date, and specific hazards.[4]

Keep waste containers closed except when

adding waste.[4]

Personal Protective Equipment (PPE) Storage

Wear protective gloves, clothing, eye, and face

protection.[3][6]

Store waste containers in a designated Satellite

Accumulation Area (SAA).[4]

Use in a well-ventilated area, such as a fume

hood, to avoid inhalation of vapors.[1][7]

Store away from incompatible materials, such

as strong oxidizers.[1][7]

Experimental Protocols
While specific experimental protocols for the use of 4-Vinylphenol are varied, the disposal

procedure remains consistent. The key protocol is the segregation and collection of waste as it

is generated.

Waste Segregation and Collection Protocol:
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Identify Waste Streams: Differentiate between solid and liquid waste contaminated with 4-
Vinylphenol.

Solid Waste Collection: Place items such as contaminated gloves, absorbent paper, and

pipette tips into a designated, clearly labeled, puncture-proof solid waste container.[4]

Liquid Waste Collection: Pour 4-Vinylphenol solutions into a designated, chemically

compatible, and leak-proof liquid waste container.[4] Avoid mixing with incompatible

chemicals.[4]

Labeling: As soon as the first item of waste is added, affix a hazardous waste label to the

container. The label must include "Hazardous Waste," "4-Vinylphenol," the date of

accumulation, and relevant hazard warnings (e.g., "Toxic," "Mutagenic").[4]

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from general laboratory traffic and incompatible materials.[4][7]

Disposal: Arrange for the collection of the hazardous waste by a licensed disposal contractor

in accordance with local and national regulations.[3][6]

Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of 4-
Vinylphenol.
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Caption: Workflow for the proper disposal of 4-Vinylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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